Cas no 40665-86-9 (Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate)
40665-86-9 structure
Product Name:Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate
CAS No:40665-86-9
MF:C11H14ClO5P
MW:292.652623653412
CID:2633400
PubChem ID:22151512
Update Time:2025-04-21
Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 3-(4-chlorophenoxy)-2-oxopropylphosphonate
- SCHEMBL9785247
- Dimethyl[3-(4-chlorophenoxy)-2-oxoprop-1-yl]phosphonate
- DB-187111
- Dimethyl(3-(4-chlorophenoxy)-2-oxopropyl)phosphonate
- Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate
- 40665-86-9
-
- Inchi: 1S/C11H14ClO5P/c1-15-18(14,16-2)8-10(13)7-17-11-5-3-9(12)4-6-11/h3-6H,7-8H2,1-2H3
- InChI Key: PINORBFTXSYEQN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OCC(CP(=O)(OC)OC)=O
Computed Properties
- Exact Mass: 292.027
- Monoisotopic Mass: 292.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.8A^2
- XLogP3: 1.6
Experimental Properties
- PSA: 71.64000
- LogP: 2.77380
Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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